endo-7-Oxabicyclo(2.2.1)heptane-2-carboxylic acid

• IUPAC Name: (1R,2S,4S)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid
• InChI: InChI=1S/C7H10O3/c8-7(9)5-3-4-1-2-6(5)10-4/h4-6H,1-3H2,(H,8,9)/t4-,5-,6+/m0/s1
• InChI Key: UYLYISCHTFVYHN-HCWXCVPCSA-N
• Canonical SMILES: C1CC2C(CC1O2)C(=O)O
• Isomeric SMILES: C1C[C@@H]2[C@H](C[C@H]1O2)C(=O)O
• Molecular Formula: C7H10O3
• Molecular Weight: 142.15 g/mol
• CAS RN: 38263-55-7, 38263-56-8

Description

Endo-7-Oxabicyclo(2.2.1)heptane-2-carboxylic acid is a unique chemical compound with the empirical formula C7H10O3. It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals.

Synthesis Analysis

The synthesis of 7-Oxabicyclo[2.2.1]heptane and its derivatives is commonly achieved through the Diels–Alder reaction of furans with olefinic or acetylenic dienophiles. A large number of these bicyclic templates are available enantiomerically enriched, either through classical resolution of diastereomers or through asymmetric catalysis.

Molecular Structure Analysis

The molecular structure of endo-7-Oxabicyclo(2.2.1)heptane-2-carboxylic acid contains a total of 21 bonds. There are 11 non-H bonds, 1 multiple bond, 1 rotatable bond, 1 double bond, 2 five-membered rings, 1 six-membered ring, 1 carboxylic acid (aliphatic), 1 hydroxyl group, 1 ether (aliphatic), and 2 Oxolane(s).

Chemical Reactions Analysis

The studies suggested that both the 7-oxa ethereal bridge and the endo-dicarboxylic anhydride unit are necessary for a good inhibition of protein phosphatases. There are several methods for the C–O and C–C bond cleavage of 7-oxanorbornanes.

Physical And Chemical Properties Analysis

The physical and chemical properties of endo-7-Oxabicyclo(2.2.1)heptane-2-carboxylic acid include a refractive index of n20/D 1.448 (lit.), a boiling point of 119 °C/713 mmHg (lit.), and a density of 0.968 g/mL at 25 °C (lit.).

Scientific Research Applications

Medicinal Chemistry and Drug Synthesis

Endo-7-oxabicyclo(2.2.1)heptane-2-carboxylic acid and its derivatives play a significant role in medicinal chemistry. They serve as compact modules potentially enhancing the physicochemical and pharmacokinetic properties of drug candidates. This functionality is illustrated in the synthesis of structurally novel morpholine amino acids, such as (1S,4S)-2-oxa-5-azabicyclo[2.2.1]heptane-4-carboxylic acid, and its enantiomer and racemic forms. These compounds can introduce unique intellectual properties in drug development (Kou et al., 2017).

Anticancer Research

Derivatives of endo-7-oxabicyclo(2.2.1)heptane-2-carboxylic acid have been explored for their anticancer activity. For instance, N-substituted amides of 3-(3-ethylthio-1,2,4-triazol-5-yl)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid have demonstrated selective toxic and antiproliferative effects against certain human cancer cell lines, exemplifying the potential of these compounds in targeted cancer therapy (Pachuta-Stec & Szuster‐Ciesielska, 2015).

Chemical Synthesis and Structural Studies

In the realm of organic chemistry, endo-7-oxabicyclo(2.2.1)heptane-2-carboxylic acid derivatives are crucial for constructing complex molecular architectures. For example, novel methods have been developed to create a 7-oxabicyclo[2.2.1]heptane skeleton, which is a cornerstone in synthesizing various cyclic and bicyclic systems (Iwakura et al., 2017).

Targeting Phosphatases in Cancer

LB-100, a derivative of endo-7-oxabicyclo(2.2.1)heptane-2-carboxylic acid, has emerged as a notable antitumor drug. It has shown cytotoxic activity against various cancer cells and significant anti-tumor activity in animal models. Its mechanism involves inhibiting serine/threonine phosphatase 2A and PPP5C, offering insights into novel cancer treatment strategies (D’Arcy et al., 2019).

Molecular Diversity and Drug Design

The versatility of endo-7-oxabicyclo(2.2.1)heptane-2-carboxylic acid extends to creating diverse molecular structures useful in drug design. For example, synthesis approaches have led to the creation of backbone-constrained γ-amino acid analogues, demonstrating the potential of these compounds in developing new pharmaceuticals (Garsi et al., 2022).

Safety And Hazards

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